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Compound Focus: Agarospirol

CAS No.: 1460-73-7

Cat. No.: S517512

Agarospirol Chemical and Physical Properties

Having accurate baseline data is crucial for troubleshooting any analytical method. The table below

summarizes key properties of agarespirol from chemical databases.

Property Value

CAS Number 23811-08-7 (and 1460-73-7 for a stereoisomer) [1] [2]
Molecular Formula C1sH260 [1] [2]

Molecular Weight 222.366 g/mol [1] [2]

Melting Point 59-60°C (lit.) [2]

Boiling Point 312.2 £11.0 °C (at 760 mmHg) [2]

Density 1.0+ 0.1 g/cm3 [2]

Flash Point 114.6 + 15.6 °C [2]

Log P (Partition Coefficient) 4.67 (Predicts high lipophilicity) [2]
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Common Analytical Techniques for Agarospirol
Analysis

While explicit protocols for agarospirel are scarce in the current literature, the techniques listed below are
standard in the field for characterizing similar compounds and are mentioned in research on agarwood, the

natural source of agarospirol.

¢ Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary technique for analyzing
volatile and semi-volatile compounds like agarospirol. The NIST Mass Spectrometry Data Center
provides a reference mass spectrum for agarospirol (NIST MS number: 413182), which is essential
for peak identification and confirmation during method development and transfer [1].

¢ High-Performance Liquid Chromatography (HPLC): Often coupled with mass spectrometry (e.g.,
Q-TOF-MS/MS), HPLC is widely used for the separation and identification of compounds in complex
plant extracts, including those from Aquilaria species (agarwood) [3].

e Subcritical Water Extraction (SCWE): This is an advanced extraction technique noted for its
efficiency in obtaining essential oils from agarwood. One study found the optimal conditions for
SCWE of Aquilaria malaccensis wood were 225 °C, a sample-to-solvent ratio of 0.2 g/mL, and an
extraction time of 17 minutes [4]. Understanding the extraction method is often the first step before
instrumental analysis.

A Framework for Building Your Troubleshooting Guide

Since direct information is limited, I propose a logical workflow to help you structure your guide. The

diagram below outlines the key phases and decision points in the method transfer process.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s517512?utm_src=pdf-body
https://www.smolecule.com/products/s517512?utm_src=pdf-body
https://www.smolecule.com/products/s517512?utm_src=pdf-body
https://www.smolecule.com/products/s517512?utm_src=pdf-body
https://www.smolecule.com/products/s517512?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C1460737&Mask=200
https://pmc.ncbi.nlm.nih.gov/articles/PMC12386606/
https://www.mdpi.com/1420-3049/25/17/3872
https://www.smolecule.com/products/s517512?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

Start Method Transfer

Phase 1: Pre-Transfer
Documentation Review

Phase 2: Instrument
Qualification

Phase 3: Method
Performance Check

Do results meet

T Re-test after adjustment

Method Transfer Phase 4: Troubleshooting &
Successful Root Cause Analysis

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s517512?utm_src=pdf-body-img
https://www.smolecule.com/products/s517512?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Based on this workflow, here are potential issues and areas to investigate for your FAQs:

¢ FAQ: The retention time for agarospirol is inconsistent between the old and new GC system.

o Check: GC column specifications (stationary phase, length, diameter, film thickness), liner
condition and type, and temperature program ramp rates. Even minor differences can cause
shifts.

¢ FAQ: We observe a loss of sensitivity for agarospirol on the new instrument.

o Check: lon source cleanliness and tuning on the MS detector, injector performance, and
potential degradation of the analytical standard. The lipophilicity (Log P) of agarospirol
suggests it could adhere to surfaces, so check for adsorption in the sample path [2].

e FAQ: The peak shape for agarospirol is tailing on the new HPLC method.

o Check: Mobile phase pH and composition, column temperature, and column chemistry (C18

vs. C8, etc.). Ensure the column is properly conditioned.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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